Cas no 26926-09-0 (Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate])

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] structure
26926-09-0 structure
Product Name:Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate]
CAS No:26926-09-0
MF:C27H44N7O20P3S
MW:911.6594
CID:4745301
PubChem ID:445127
Update Time:2024-11-07

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Chemical and Physical Properties

Names and Identifiers

    • HMG-CoA
    • (3S)-5-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphospho
    • (S)-3-Hydroxy-3-methylglutaryl-CoA
    • (S)-3-Hydroxy-3-methylglutaryl coenzyme A
    • (3S)-3-Hydroxy-3-methylglutaryl-CoA
    • Coenzyme A, S-(hydrogen 3-hydroxy-3-methylpentanedioate), (S)-
    • Coenzyme A, S-(hydrogen (S)-3-hydroxy-3-methylglutarate) (8CI)
    • Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate]
    • D06XQX
    • (3S)-3-hydroxy-3-methylglutaryl-CoA
    • 3-hydroxy-3-methylglutaryl-coenzyme A
    • S-(Hydrogen 3-hydroxy-3-methylpentanedioate) coenzyme A
    • SCHEMBL1198
    • C00356
    • Hydroxymethylglutaroyl coenzyme A
    • 26926-09-0
    • (3S)-3-hydroxy-3-methylglutaryl-coenzyme A
    • LMFA07050116
    • S-(Hydrogen 3-hydroxy-3-methylpentanedioate
    • C27H44N7O20P3S
    • (3S)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-hydroxy-3-methyl-5-oxopentanoic acid
    • CABVTRNMFUVUDM-VRHQGPGLSA-N
    • Q307532
    • HMG-coenzyme A
    • hydroxymethylglutaryl-CoA
    • 1553-55-5
    • S-(Hydrogen 3-hydroxy-3-methylpentanedioic acid
    • GTPL3040
    • DTXSID40862689
    • (S)-3-hydroxy-3-methylglutaryl-CoA
    • 3-Hydroxy-3-methylglutaryl-CoA
    • C27-H44-N7-O20-P3-S
    • (S)-3-hydroxy-3-methylglutaryl-coenzyme A
    • CHEBI:15467
    • Hydroxymethylglutaryl-Coenzyme A
    • (S)-3-Hydroxy-3-methylglutaryl coenzyme A
    • 3-hydroxy-3-methyl-glutaryl-CoA
    • 3-hydroxy-3-methyl-Glutaryl-Coenzyme A
    • 3S-hydroxy-3-methyl-5-carboxypentanoyl-CoA
    • S-(Hydrogen 3-hydroxy-3-methylglutaryl)coenzyme A
    • CHEMBL1794644
    • 3'-phosphoadenosine 5'-{3-[(3R)-4-({3-[(2-{[(3S)-4-carboxy-3-hydroxy-3-methylbutanoyl]sulfanyl}ethyl)amino]-3-oxopropyl}amino)-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
    • Coenzyme A, S-(hydrogen 3-hydroxy-3-methylpentanedioate), (S)-
    • NS00073113
    • 3'-phosphoadenosine 5'-(3-((3R)-4-((3-((2-(((3S)-4-carboxy-3-hydroxy-3-methylbutanoyl)sulfanyl)ethyl)amino)-3-oxopropyl)amino)-3-hydroxy-2,2-dimethyl-4-oxobutyl) dihydrogen diphosphate)
    • EINECS 216-301-7
    • coenzyme A, 3-hydroxy-3-methylglutaryl-
    • ZKE
    • Mevaldyl-Coenzyme A
    • Inchi: 1S/C27H44N7O20P3S/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45)/t14?,19?,20?,21?,25?,27-/m0/s1
    • InChI Key: CABVTRNMFUVUDM-ZYRKQMCCSA-N
    • SMILES: S(C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O)C(C([H])([H])[C@](C([H])([H])[H])(C([H])([H])C(=O)O[H])O[H])=O

Computed Properties

  • Exact Mass: 911.157469g/mol
  • Monoisotopic Mass: 911.157469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 24
  • Complexity: 1610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.6
  • Topological Polar Surface Area: 447
  • Molecular Weight: 911.7g/mol

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Production Method

Production Method 1

Reaction Conditions
1.1R:Codehydrase I, R:MeC(=O)CO2H, C:9028-35-7, C:9001-60-9, S:H2O, 3 h, rt, pH 7.9
Reference
Metabolic Coupling of Dehydration and Decarboxylation in the Curacin A Pathway: Functional Identification of a Mechanistically Diverse Enzyme Pair
By Gu, Liangcai et al, Journal of the American Chemical Society, 2006, 128(28), 9014-9015

Production Method 2

Reaction Conditions
1.1R:KOH, S:H2O, 30 min, 37°C
1.2R:HCl, S:H2O, pH 7.5
2.1R:Codehydrase I, R:MeC(=O)CO2H, C:9028-35-7, C:9001-60-9, S:H2O, 2 h, rt, pH 7.9
2.2R:H2SO4, S:H2O, rt, pH 4
Reference
Evolution of Function in the Crotonase Superfamily: (3S)-Methylglutaconyl-CoA Hydratase from Pseudomonas putida
By Wong, Brian J. and Gerlt, John A., Biochemistry, 2004, 43(16), 4646-4654

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Raw materials

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Preparation Products

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD